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This document provides a detailed overview of the research applications of the Chairside
Economical Restoration of Esthetic Ceramics (CEREC) system in restorative dentistry. It
includes summaries of clinical performance data, detailed experimental protocols derived from
published research, and visualizations of the CEREC workflow. The information is intended to
guide researchers in designing studies utilizing this CAD/CAM technology.

Application Notes

The CEREC system has been a subject of extensive research since its introduction, with
studies focusing on its clinical efficacy, longevity, and comparison to traditional restorative
techniques.[1] The technology enables the chairside fabrication of high-quality ceramic
restorations, including inlays, onlays, crowns, and veneers, in a single patient visit.[2][3]
Research applications of CEREC span various domains within restorative dentistry:

e Long-term Clinical Performance: Numerous longitudinal studies have evaluated the survival
rates and clinical quality of CEREC restorations over extended periods, some extending up
to 27 years.[4] These studies provide valuable data on the durability of CEREC restorations
and the materials used.

o Material Science: The CEREC system is compatible with a wide range of ceramic and
composite blocks, facilitating research into the mechanical properties, wear characteristics,
and biocompatibility of these materials.[5][6] Studies have investigated materials like
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feldspathic ceramics, lithium disilicate, and zirconia, evaluating their fracture resistance and
clinical performance.[4][7][8]

e Accuracy and Marginal Fit: A significant body of research has focused on the accuracy of the
CEREC's intraoral scanners and the marginal and internal fit of the milled restorations.[9][10]
These studies are crucial for understanding the clinical acceptability of CAD/CAM-fabricated
restorations compared to those made with conventional laboratory techniques.[11]

 Digital Workflow Efficiency: Research has also explored the efficiency of the digital workflow,
comparing the time required for digital impressions and chairside fabrication to the multi-
appointment process of conventional laboratory-fabricated restorations.[11][12]

o Implant Dentistry: The applications of CEREC have expanded into implantology, where it is
used for the design and fabrication of custom abutments and screw-retained crowns.[13]
Research in this area focuses on the precision of fit and the clinical outcomes of implant-
supported restorations fabricated with CEREC.

Data Presentation

The following tables summarize quantitative data from key clinical studies on the performance
of CEREC restorations.

Table 1: Long-Term Survival Rates of CEREC Restorations
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) Follow-up Period )
Study (Year) Restoration Type Survival Rate (%)
(Years)

Otto & De Nisco

Inlays and Onlays 10 90.4
(2002)[8]
Otto & Schneider

Inlays and Onlays 17 88.7
(2008)[14][15]
Reiss (2006)[16] Inlays and Onlays 10 85.7
Posselt &

Inlays and Onlays 9 95.5
Kerschbaum (2003)[1]
Bindl & Mérmann

Crowns upto4 954
(2005)[7]
Otto (Unpublished)[4] Inlays and Onlays 27 87.5

Table 2: Reasons for Failure of CEREC Restorations in Long-Term Studies

Ceramic Tooth Fracture  Secondary Endodontic
Study (Year) .

Fracture (%) (%) Caries (%) Problems (%)
Otto & De Nisco

53 20 20 7
(2002)[8]
Otto & Schneider

62 14 19 5
(2008)[14][15]
Reiss (2006)[16] Not specified Not specified Not specified Not specified
Otto

13 18 4

(Unpublished)[4]

Table 3: Marginal Gap of CEREC Restorations
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Mean Marginal Gap

Study (Year) CEREC System Restoration Type (um)
Hm

Mormann & Schug -

CEREC 2 Inlays Not specified
(2997)[7]
Estafan et al. (2003) -
o CEREC Il & 11l Inlays Not specified
Jedynakiewicz & - -~

) Not specified Not specified 50

Martin (2001)[2]
Posselt &

CEREC1 &2 Inlays and Onlays 236.3

Kerschbaum (2003)[1]

Experimental Protocols

The following are generalized protocols for conducting research using the CEREC system,
based on methodologies reported in the literature.

Protocol for Fabricating and Evaluating a Single All-
Ceramic Crown

This protocol outlines the steps for preparing a tooth, designing, milling, and cementing a full-
coverage crown using the CEREC system.

1. Tooth Preparation:

o Perform a standard tooth preparation for an all-ceramic crown with a circumferential shoulder
or chamfer finishing line.

o Ensure adequate occlusal reduction (typically 1.5-2.0 mm) and axial reduction (typically 1.0-
1.5 mm).

e Maintain a total occlusal convergence of 6-8 degrees.

 Finish the preparation with fine-grit diamond burs to create smooth surfaces.

e Achieve adequate hemostasis and retraction of the gingival tissues.

2. Digital Impression:
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Coat the prepared tooth, adjacent teeth, and opposing arch with a thin, uniform layer of anti-
reflective powder if using an older generation scanner (e.g., CEREC Bluecam). Newer
scanners like the Primescan may not require powder.

Use the intraoral scanner (e.g., CEREC Primescan) to capture digital impressions of the
prepared tooth, the entire dental arch, the opposing arch, and the patient's bite registration
(buccal bite).

The software will guide the scanning process to ensure all necessary data is captured.[17]

. Restoration Design (CAD):

The CEREC software will generate a virtual 3D model from the digital impressions.[18]
Define the margin of the preparation on the virtual model. The software often provides an
automatic margin detection tool that can be manually refined.

The software will propose a crown design based on its biogeneric database, which uses the
morphology of the adjacent and contralateral teeth.[19]

Virtually articulate the models and adjust the crown's occlusion and interproximal contacts
using the software's tools.

Verify the material thickness to ensure it meets the manufacturer's recommendations for the
selected ceramic block.

. Restoration Milling (CAM):

Select the appropriate ceramic block (e.g., VITA Mark Il, Ivoclar e.max CAD) in the desired
shade.

Insert the block into the milling chamber of the CEREC milling unit (e.g., CEREC Primemill).
The milling data is wirelessly transmitted from the design station to the milling unit.

The milling process typically takes 6 to 15 minutes.

. Post-Milling Processing and Finishing:

Remove the milled crown from the block by cutting the sprue.

Try in the crown on the prepared tooth to verify the fit, contacts, and occlusion. Make any
necessary adjustments with fine diamond burs.

Polish the adjusted surfaces with a ceramic polishing kit.

For glass-ceramic materials (e.qg., lithium disilicate), a crystallization firing step in a dental
furnace (e.g., CEREC SpeedFire) is required to achieve the final strength and esthetic
properties.[20]

Optional: Characterize the crown with stains and glazes and perform a final glaze firing.
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6. Cementation:

¢ Isolate the prepared tooth with a rubber dam.

¢ Clean and dry the preparation.

o Etch the internal surface of the ceramic restoration with hydrofluoric acid (follow
manufacturer's instructions for time and concentration).

¢ Apply a silane coupling agent to the etched internal surface of the crown.

o Apply a dental adhesive to the internal surface of the crown and to the prepared tooth.

o Lute the crown with a resin cement (e.g., dual-cure composite resin cement).

 Remove excess cement before it fully sets.

e Light-cure all margins.

¢ Check the occlusion and make any final adjustments.

Mandatory Visualizations
CEREC Experimental Workflow

The following diagram illustrates the typical workflow for a research study involving the
fabrication of a CEREC restoration.

Clinical Phase Digital Phase Finishing Phase

Intraoral Scanning Milling Instructions
Tooth Preparation Digital Impression CEICUSEBNE o1 ation Design (CAD) >IN ) W —iled Restoration_y, |5t pijing

Click to download full resolution via product page

Caption: General experimental workflow for CEREC restorations.

Logical Relationship of Key Research Areas

The following diagram illustrates the interconnectedness of the primary research areas
concerning the CEREC system.
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Caption: Interrelationship of CEREC research domains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.mdpi.com/2079-4983/14/3/146
https://www.mdpi.com/2079-4983/14/3/146
https://assets.dentsplysirona.com/flagship/de-de/loesungen/topics/single-visit-dentistry/pdf/en/advantages/zirconia/The_most_important%20clinicals_studies.pdf
https://pubmed.ncbi.nlm.nih.gov/11951800/
https://pubmed.ncbi.nlm.nih.gov/11951800/
https://pubmed.ncbi.nlm.nih.gov/29576569/
https://pubmed.ncbi.nlm.nih.gov/29576569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12494443/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12494443/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12494443/
https://www.sutrads.com/practice-news/what-is-the-difference-between-cerec-and-lab-made-dental-crowns/
https://journals.indexcopernicus.com/api/file/viewByFileId/2441660
https://www.dentsplysirona.com/en-us/discover/discover-by-procedure/implant-dentistry-with-cerec.html
https://pubmed.ncbi.nlm.nih.gov/18350948/
https://pubmed.ncbi.nlm.nih.gov/18350948/
https://www.researchgate.net/publication/5501383_Long-term_clinical_results_of_chairside_CEREC_CADCAM_inlays_and_onlays_a_case_series
https://pubmed.ncbi.nlm.nih.gov/18833853/
https://pubmed.ncbi.nlm.nih.gov/18833853/
https://www.dentsplysirona.com/content/dam/master/product-procedure-brand-categories/cerec/brochures/CER-document-CEREC-Clinical-Guide-brochure-A5-EN-web.pdf
https://www.youtube.com/watch?v=SDziNFGpuWU
https://m.youtube.com/watch?v=A6OP_C85kH0
https://manuals.plus/m/bb825eddf2d03c2af70fc60bce38bd9eaece6062151aa851fafea4fe0467b53c
https://www.benchchem.com/product/b1177376#research-applications-of-cerec-in-restorative-dentistry
https://www.benchchem.com/product/b1177376#research-applications-of-cerec-in-restorative-dentistry
https://www.benchchem.com/product/b1177376#research-applications-of-cerec-in-restorative-dentistry
https://www.benchchem.com/product/b1177376#research-applications-of-cerec-in-restorative-dentistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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